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Compound of Interest

Compound Name: MitoBloCK-11

Cat. No.: B2770921 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

specialized chemical compounds like MitoBloCK-11 are of paramount importance. Adherence

to established protocols is critical not only for the safety of laboratory personnel but also for the

prevention of environmental contamination. This guide provides a comprehensive, step-by-step

procedure for the proper disposal of MitoBloCK-11, ensuring a safe and compliant laboratory

environment.

Immediate Safety and Handling Precautions
Before initiating any procedure involving MitoBloCK-11, it is imperative to consult the

compound's Safety Data Sheet (SDS) and be fully familiar with its contents. The use of

appropriate Personal Protective Equipment (PPE) is mandatory.

Required PPE:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Always work in a well-ventilated area, such as a chemical fume hood, to minimize the risk of

inhalation.
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Step-by-Step Disposal Protocol for MitoBloCK-11
The proper disposal of MitoBloCK-11, whether in its pure form, in solution, or as contaminated

labware, requires a systematic approach to waste segregation, containment, and labeling.

1. Waste Identification and Segregation:

All materials that have come into contact with MitoBloCK-11 must be treated as hazardous

chemical waste. This includes:

Unused or expired MitoBloCK-11 powder.

Solutions containing MitoBloCK-11.

Contaminated labware (e.g., pipette tips, centrifuge tubes, flasks, weighing boats, wipes).

Spill cleanup materials.

Segregate MitoBloCK-11 waste from other laboratory waste streams, such as biological or

radioactive waste.[1][2]

2. Containment of Solid and Liquid Waste:

Solid Waste: Collect unused MitoBloCK-11 powder and contaminated solids in a dedicated,

sealable plastic bag or container. This container should then be placed into a larger,

designated hazardous chemical waste container.[1]

Liquid Waste: Collect all solutions containing MitoBloCK-11 in a sealable, chemically

resistant container, such as a high-density polyethylene bottle. Do not mix with other solvent

wastes unless compatibility has been verified.[1]

3. Labeling of Hazardous Waste:

Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste".

The full chemical name: "MitoBloCK-11".
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The specific hazards associated with the compound (if known from the SDS).

The accumulation start date.

The name and contact information of the principal investigator or laboratory.

4. Storage of Hazardous Waste:

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area within the laboratory.

This area should be secure, well-ventilated, and away from incompatible materials.[3]

Ensure the container is kept tightly closed except when adding waste.[3]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[1][3]

Do not dispose of MitoBloCK-11 down the drain or in the regular trash.[1][3]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Alert Personnel: Immediately inform colleagues in the vicinity of the spill.

Evacuation (if necessary): For large or volatile spills, evacuate the area and contact your

institution's EHS department.

Spill Cleanup (for small, manageable spills):

Ensure you are wearing the appropriate PPE.

Cover the spill with an absorbent material, such as chemical spill pillows or absorbent

pads.[1]
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Carefully collect the absorbent material and any contaminated debris, placing it in a sealed

bag for disposal as hazardous chemical waste.[1]

Decontaminate the spill area with a suitable laboratory detergent and water.[1]

Dispose of all cleanup materials as hazardous chemical waste.[1]

Chemical and Physical Properties of MitoBloCK-11
A summary of the key quantitative data for MitoBloCK-11 is provided below. This information is

crucial for safe handling and for the preparation of solutions.

Property Value Source

Molecular Weight 434.26 g/mol [4]

Formula C₁₇H₁₂BrN₃O₄S [5]

CAS Number 413606-16-3 [5]

Solubility in DMSO
25 mg/mL (57.57 mM)[4], 125

mg/mL (287.85 mM)[5][6]
[4][5][6]

Purity >98% (HPLC) [6]

Storage (Powder) -20°C for 3 years [4]

Storage (in Solvent) -80°C for 1 year [4]

Disposal Workflow Diagram
The following diagram illustrates the step-by-step process for the proper disposal of

MitoBloCK-11.
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Caption: Workflow for the safe disposal of MitoBloCK-11 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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